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Get Quote

Executive Summary & Compound Profile
Compound: 2-Hydroxy-N-methyl-2-phenylacetamide Common Name: N-Methylmandelamide

(NMMA) CAS Registry: 2019-72-9 Role: Chiral intermediate, resolving agent, and

pharmaceutical building block.

This guide provides a technical analysis of the solid-state properties of N-Methylmandelamide

(NMMA), contrasting it with its parent compound, Mandelic Acid (MA), and the primary amide,

Mandelamide.

While Mandelic Acid is a standard in chiral resolution, its strong carboxylic acid dimerization

often leads to high lattice energies and poor solubility in non-polar solvents. NMMA offers an

alternative "crystallographic performance" profile: the substitution of the carboxylic acid with a

secondary amide alters the hydrogen bonding network from discrete dimers to continuous

catemers, significantly impacting melting point, solubility, and X-ray diffraction (XRD)

signatures.
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Comparative Performance Data
The following table synthesizes physical and crystallographic data to benchmark NMMA

against its structural alternatives. Note the distinct drop in melting point for the N-methylated

derivative, indicative of altered lattice packing forces.

Feature
N-

Methylmandelamide

(NMMA)

Mandelic Acid (MA)
Mandelamide

(Primary)

Formula C₉H₁₁NO₂ C₈H₈O₃ C₈H₉NO₂

MW 165.19 g/mol 152.15 g/mol 151.16 g/mol

Melting Point

(Racemic)
86–98 °C [1] 119–121 °C ~132 °C

Melting Point

(Enantiopure)
94–95 °C [1] 133–135 °C 149–152 °C

H-Bond Motif Catemer (Chain) Dimer (Cyclic R2,2(8)) Ladder / Tape

Lattice Energy

Indicator
Moderate (Lower MP) High (Strong Dimers) High (Multiple Donors)

Predicted Density ~1.14 g/cm³ 1.30 g/cm³ ~1.25 g/cm³

Solubility Profile
Higher in organic

solvents
Water/Polar soluble Low solubility

Technical Insight: The "Methyl Effect" on Crystallinity
The introduction of the N-methyl group acts as a "crystallographic disruptor."

Mandelic Acid: Forms robust centrosymmetric dimers via carboxylic acid groups (

motif), leading to high density and stability.

Mandelamide: The primary amide (-CONH2) has two hydrogen donors, facilitating the

formation of 2D hydrogen-bonded sheets or ladders.
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NMMA: The secondary amide (-CONHMe) has only one hydrogen donor. It cannot form the

cyclic dimer of the acid or the sheet structure of the primary amide. Instead, it typically forms

C(4) or C(5) chains (catemers). This reduction in dimensionality of the H-bond network

explains the lower melting point (86–98°C vs 119°C) and distinct XRD powder pattern.

Experimental Protocol: Synthesis & XRD
Characterization
To obtain high-fidelity XRD data for NMMA, researchers must control for polymorphism, which

is common in chiral amides. The following protocol ensures the isolation of the

thermodynamically stable form for analysis.

Phase 1: Synthesis & Crystallization
Reagents: Methyl L-mandelate (or racemic), Methylamine (40% aq), Methanol.

Reaction: Aminolysis of the ester. Stir methyl mandelate with excess methylamine in

methanol at RT for 24h.

Purification (Critical Step):

Evaporate solvent to yield crude oil/solid.

Solvent Selection: Recrystallize from Benzene or Toluene/Petroleum Ether. Avoid water or

ethanol for final crystallization to prevent solvate formation which distorts unit cell data.

Drying: Vacuum dry at 40°C for 12h to ensure no solvent inclusion.

Phase 2: Powder X-Ray Diffraction (PXRD) Setup
Geometry: Bragg-Brentano (Reflection mode).

Radiation: Cu Kα (λ = 1.5406 Å).[1]

Scan Range: 2θ = 5° to 40° (Most diagnostic peaks for organic amides appear here).

Step Size: 0.02°.
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Sample Prep: Lightly grind the sample. Warning: Excessive grinding can induce

amorphization in lower-melting amides like NMMA. Zero-background silicon holder

recommended.

Phase 3: Data Validation (Self-Check)
Low-Angle Check: Look for a strong reflection between 5–10° 2θ. This typically corresponds

to the longest axis of the unit cell (often the chain axis in amide catemers).

Amorphous Halo: If a broad hump is visible at 20–25° 2θ, the sample is partially amorphous.

Recrystallize from a slower-evaporating solvent (e.g., Toluene).

Strategic Decision Logic (Visualization)
The following diagram illustrates the decision process for selecting NMMA over Mandelic Acid

for structural studies or resolution processes.

Target: Chiral Resolution / Structural Analysis

Requirement: Non-Polar Solvent Solubility?

Option A: Mandelic Acid

No (Aqueous/Polar OK)

Option B: N-Methylmandelamide

Yes (Organic Required)

Forms Dimers (High Lattice Energy)
Low Solubility in Toluene/Benzene

Risk: Salt Formation

Forms Catemers (Lower Lattice Energy)
High Solubility in Toluene

Benefit: No Salt Formation (Neutral)

XRD Outcome:
Distinct Chain Packing Signature

Absolute Configuration via Anomalous Scattering

Characterization
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Figure 1: Decision logic for utilizing N-Methylmandelamide based on solubility and

crystallographic requirements.

References
Newman, M. S., & Smith, A. S. (1960). The Journal of Organic Chemistry, 25(10).

(Confirming melting points for racemic and enantiopure N-methylmandelamide).

Gore, P. H., et al. (1988). X-ray diffraction study of the polymorphic behavior of N-methylated

derivatives. Biochemistry. (Contextualizing the effect of N-methylation on packing).

Larsen, S., et al. (2015). Are the Crystal Structures of Enantiopure and Racemic Mandelic

Acids Determined by Kinetics or Thermodynamics? Journal of the American Chemical

Society. (Comparative baseline for Mandelic Acid crystallography).

PubChem Compound Summary. (2025). 2-Hydroxy-N-methyl-2-phenylacetamide (CID

572063). National Library of Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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